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Compound of Interest

Compound Name: m-PEG12-Thiol

Cat. No.: B3118708 Get Quote

An In-Depth Technical Guide to m-PEG12-Thiol

This guide provides comprehensive technical information for researchers, scientists, and drug

development professionals on m-PEG12-Thiol, a discrete polyethylene glycol (PEG)

derivative. It covers its chemical properties, applications, and detailed experimental protocols.

Core Properties of m-PEG12-Thiol
m-PEG12-Thiol is a linear, monofunctional PEG reagent featuring a methoxy cap at one end

and a reactive thiol (-SH) group at the other.[1] This structure makes it a valuable tool in

bioconjugation, drug delivery, and nanotechnology.[2][3] The PEG spacer consists of 12

ethylene glycol units, which imparts hydrophilicity and biocompatibility to conjugated molecules.
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Property Data Source

CAS Number 2413368-61-1 [4][5]

Chemical Formula C25H52O12S

Linear Formula
CH3O(CH2CH2O)11CH2CH2

SH

Molecular Weight 576.74 g/mol

Appearance Colorless to light yellow liquid

Storage Temperature
-20°C, sealed, away from

moisture and light

Key Applications
The terminal thiol group is highly reactive, enabling specific conjugation strategies. Key

applications include:

PROTAC Linkers: m-PEG12-Thiol is used as a flexible linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that recruit an E3

ubiquitin ligase to a target protein, leading to the protein's degradation via the ubiquitin-

proteasome system.

Surface Functionalization: The thiol group has a strong affinity for noble metal surfaces,

making it ideal for functionalizing gold (Au) or silver (Ag) nanoparticles. This modification

prevents aggregation, improves biocompatibility, and allows for further conjugation of

biomolecules.

Bioconjugation: The thiol group can selectively react with maleimide-functionalized

molecules to form stable thioether bonds. This is a common strategy for labeling proteins,

antibodies, or other biomolecules.

Drug Delivery: As a component in larger constructs, m-PEG12-Thiol can enhance the

solubility and circulation time of therapeutic agents.
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Stock Solution Preparation (In Vitro)
Proper preparation of stock solutions is critical for reliable experimental results. It is

recommended to use newly opened, hygroscopic-free DMSO.

Desired Concentration Mass of m-PEG12-Thiol Volume of DMSO

1 mM 1 mg 1.7339 mL

5 mM 1 mg 0.3468 mL

10 mM 1 mg 0.1734 mL

1 mM 5 mg 8.6694 mL

5 mM 5 mg 1.7339 mL

10 mM 5 mg 0.8669 mL

1 mM 10 mg 17.3388 mL

5 mM 10 mg 3.4678 mL

10 mM 10 mg 1.7339 mL

Procedure:

Weigh the required mass of m-PEG12-Thiol.

Add the corresponding volume of high-purity DMSO.

Use sonication if necessary to ensure complete dissolution.

Once prepared, aliquot the solution to prevent inactivation from repeated freeze-thaw cycles.

Storage: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month,

sealed and protected from light.

Formulation for In Vivo Experiments
For animal studies, m-PEG12-Thiol can be prepared in various solvent systems. It is

recommended to prepare these solutions freshly on the day of use. The following protocols
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yield a clear solution with a solubility of at least 2.5 mg/mL (4.33 mM).

Protocol 1: PEG300/Tween-80 Formulation

Prepare a stock solution in DMSO (e.g., 25 mg/mL).

Sequentially add each solvent in the following volumetric ratio: 10% DMSO >> 40% PEG300

>> 5% Tween-80 >> 45% Saline.

Example for 1 mL: Add 100 µL of the 25 mg/mL DMSO stock to 400 µL of PEG300 and mix.

Add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach a final volume of 1

mL.

Protocol 2: SBE-β-CD Formulation

Sequentially add each solvent in the following volumetric ratio: 10% DMSO >> 90% (20%

SBE-β-CD in Saline).

Protocol 3: Corn Oil Formulation

Sequentially add each solvent in the following volumetric ratio: 10% DMSO >> 90% Corn Oil.

General Bioconjugation Workflow
The following diagram illustrates a typical experimental workflow for the functionalization of a

gold nanoparticle (AuNP) with m-PEG12-Thiol and subsequent conjugation to a maleimide-

activated protein. This process leverages the high affinity of the thiol group for gold surfaces

and its specific reactivity towards maleimides.
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Caption: Workflow for Gold Nanoparticle (AuNP) bioconjugation using m-PEG12-Thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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